(4-(4-Benzylpiperazin-1-yl)-6-methoxyquinolin-3-yl)(4-methoxyphenyl)methanone

• IUPAC Name: [4-(4-benzylpiperazin-1-yl)-6-methoxyquinolin-3-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C29H29N3O3/c1-34-23-10-8-22(9-11-23)29(33)26-19-30-27-13-12-24(35-2)18-25(27)28(26)32-16-14-31(15-17-32)20-21-6-4-3-5-7-21/h3-13,18-19H,14-17,20H2,1-2H3
• InChI Key: GECSPNPCIHUMJY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2=CN=C3C=CC(=CC3=C2N4CCN(CC4)CC5=CC=CC=C5)OC
• Molecular Formula: C29H29N3O3
• Molecular Weight: 467.6 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a benzylpiperazine, a quinoline, and a methoxyphenyl group. These groups are common in medicinal chemistry and are often found in pharmaceutical drugs.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The benzylpiperazine and quinoline groups are both aromatic and likely contribute to the stability of the molecule.

Chemical Reactions Analysis

The compound, due to its functional groups, might undergo various chemical reactions. For instance, the piperazine group can act as a bidentate ligand in coordination chemistry.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, benzylpiperazine derivatives have been studied for their neuroprotective and anti-inflammatory properties.

Future Directions

Future research could focus on exploring the potential uses of this compound in medicinal chemistry, given the presence of functional groups that are common in pharmaceutical drugs.